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Compound of Interest

Compound Name: Boc-Cys(Trt)-OH

Cat. No.: B8817205

Technical Guide to the Safe Handling of Boc-
Cys(Trt)-OH

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data and handling
precautions for N-a-(t-Butoxycarbonyl)-S-trityl-L-cysteine, commonly referred to as Boc-

Cys(Trt)-OH. The information is intended to support laboratory safety protocols and to ensure
the responsible use of this reagent in research and development.

Chemical and Physical Properties

Boc-Cys(Trt)-OH is a widely used derivative of the amino acid L-cysteine in solid-phase
peptide synthesis (SPPS). The tert-butoxycarbonyl (Boc) group protects the a-amino group,
while the bulky trityl (Trt) group protects the thiol side chain.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8817205?utm_src=pdf-interest
https://www.benchchem.com/product/b8817205?utm_src=pdf-body
https://www.benchchem.com/product/b8817205?utm_src=pdf-body
https://www.benchchem.com/product/b8817205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 21947-98-8[1]

Molecular Formula C27H29NOa4S[1]

Molecular Weight 463.59 g/mol

Appearance White to off-white or beige powder
Melting Point 143-146 °C

Storage Temperature

-20°C (-15°C to -25°C) is recommended for
long-term storage. Some suppliers suggest
storage at 2°C - 8°C.

Toxicological Data

A thorough review of publicly available safety data reveals a lack of quantitative toxicological
information for Boc-Cys(Trt)-OH. No LD50 (lethal dose, 50%) or LC50 (lethal concentration,
50%) values have been determined. The toxicological properties have not been fully

investigated. Therefore, this compound should be handled with the care due to a potentially

hazardous substance. The primary hazards identified are related to irritation.

GHS Hazard and Precautionary Information

The following tables summarize the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals information for Boc-Cys(Trt)-OH.

Table 1;: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation.[1]
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation.[1]
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Table 2: GHS Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[1]
Wash skin thoroughly after
P264 _
handling.[1]
Use only outdoors or in a well-
P271 _
ventilated area.[1]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Call a POISON
pP312 CENTER/doctor if you feel

unwell.[1]

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.[1]

Take off contaminated clothing
P362 + P364

and wash it before reuse.
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.

P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[1]

Handling and Personal Protective Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are crucial to minimize risk.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

) ] Chemically resistant gloves (e.g., nitrile rubber).
Skin Protection ] ]
Lab coat or other protective clothing.

For operations generating dust, a NIOSH-
Respiratory Protection approved N95 or higher-rated dust mask should
be used.[2]

Inspect gloves for integrity before use and use

Hand Protection _
proper glove removal technique.

Handling Workflow Diagram
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Standard Handling Workflow for Boc-Cys(Trt)-OH

Preparation
- Review SDS
- Don appropriate PPE
- Work in a ventilated area

roceed with caution

Weighing
- Use an analytical balance
- Handle carefully to avoid dust

:

Dissolution
- Add solid to solvent slowly
- Use appropriate solvent

:

Reaction
- Monitor reaction progress
- Maintain controlled conditions

:

Cleanup
- Quench reaction if necessary
- Segregate waste

:

Disposal
- Dispose of waste in labeled containers
- Follow institutional guidelines
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Emergency Response Workflow

Incident Occurs
(Spill or Exposure)

\i
Assess the Situation

- Ensure personal safety

- Identify the substance

Spill

Spill Response

Exposure

Contain Spill
- Use absorbent material
- Avoid generating dust

Evacuate Area
(if necessary)

\a

Personal Exposure

\i \i
Clean Up Spill Skin Contact Eye Contact Inhalation
- Follow institutional procedures - Wash with soap and water - Rinse with water for 15 mins - Move to fresh air

If symptoms develop

Seek Medical Attention

A
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Deprotection Logic for Boc-Cys(Trt)-OH

Boc-Cys(Trt)-OH

Acidic Conditions
(e.g., TFA)

Boc Group Removal Trityl Group Removal

Requires Scavengers to
trap reactive cation

Products: Products:
- Free Amine (as salt) ) Scavengers

- Isobutylene (gas) - Free Thiol
- CO2 (gas) Trityl Cation (trapped)

(e.g., TIS, H20, EDT)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-Cys(Trt)-OH safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817205#boc-cys-trt-oh-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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